Ethyl 4-amino-2-methylquinoline-6-carboxylate

• IUPAC Name: ethyl 4-amino-2-methylquinoline-6-carboxylate
• InChI: InChI=1S/C13H14N2O2/c1-3-17-13(16)9-4-5-12-10(7-9)11(14)6-8(2)15-12/h4-7H,3H2,1-2H3,(H2,14,15)
• InChI Key: COTZCHZLPFDMPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C(N=C2C=C1)C)N
• Molecular Formula: C13H14N2O2
• DSSTOX Substance ID: DTXSID20586472
• Molecular Weight: 230.26 g/mol
• CAS RN: 100795-25-3

Description

Ethyl 4-amino-2-methylquinoline-6-carboxylate (EAMQC) is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. EAMQC belongs to the class of quinoline derivatives, which have been found to possess a wide range of biological activities, including antimalarial, antibacterial, antiviral, and anticancer properties.

Scientific Research Applications

Synthesis and Derivative Formation

Quinoline derivatives, including those related to ethyl 4-amino-2-methylquinoline-6-carboxylate, are foundational in the synthesis of complex organic molecules. For example, the work by Jentsch et al. (2018) illustrates the synthesis of ethyl 4-hydroxy-2-methylquinoline-3-carboxylate derivatives, a process that is fundamental in constructing key arylquinolines for projects targeting HIV integrase (Jentsch et al., 2018). Similarly, Gao et al. (2011) described the synthesis of novel methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives, showcasing the diverse potential of quinoline derivatives in synthetic organic chemistry (Gao et al., 2011).

Potential Antibacterial Agents

Quinoline-3-carboxylates have been identified as potential antibacterial agents. Krishnakumar et al. (2012) synthesized ethyl-2-chloroquinoline-3-carboxylates and tested their in vitro antibacterial activity, highlighting the antimicrobial potential of quinoline derivatives (Krishnakumar et al., 2012).

Anticancer Research

Quinoline derivatives also play a significant role in anticancer research. Gaber et al. (2021) aimed to produce new 1-[(aryl)(3-amino-5-oxopyrazolidin-4-ylidene) methyl]-2-oxo-1,2-dihydroquinoline-3-carboxylic acid derivatives and evaluate their anticancer effect against the breast cancer MCF-7 cell line, demonstrating the potential of quinoline derivatives in developing new anticancer drugs (Gaber et al., 2021).

Antimicrobial Applications

Another study by Abdel-Mohsen (2014) involved the synthesis of ethyl 6-(8-hydroxyquinolin-5-yl)-3-methylpyridazin-4-carboxylate and its derivatives as antimicrobial agents. This work further underscores the role of quinoline derivatives in developing compounds with significant antimicrobial activity (Abdel-Mohsen, 2014).

Future Directions

While specific future directions for Ethyl 4-amino-2-methylquinoline-6-carboxylate are not mentioned in the available literature, the development of robust methods for the selective introduction of multiple functional groups into quinoline derivatives is a topic of ongoing research.